Cas no 5448-38-4 (Benzamide,2-methyl-N-(phenylmethyl)-)

Benzamide, 2-methyl-N-(phenylmethyl)-, is a substituted benzamide derivative characterized by the presence of a methyl group at the 2-position and a benzyl substituent on the nitrogen atom. This compound exhibits potential as an intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its structural features, including the aromatic benzyl group and the amide functionality, contribute to its utility in forming more complex molecules through further chemical modifications. The compound's stability under standard conditions and its compatibility with various reaction conditions enhance its applicability in research and industrial processes. Its molecular framework may also be explored for biological activity studies, given the relevance of benzamide derivatives in medicinal chemistry.

Benzamide,2-methyl-N-(phenylmethyl)- structure

5448-38-4 structure

Product Name:Benzamide,2-methyl-N-(phenylmethyl)-

CAS No:5448-38-4

MF:C₁₅H₁₅NO

MW:225.285703897476

CID:384463

PubChem ID:226952

Update Time:2025-07-02

Benzamide,2-methyl-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

- Benzamide,2-methyl-N-(phenylmethyl)-
- N-benzyl-2-methyl-benzamide
- 2-methyl-N-(phenylmethyl)-benzamide
- AC1L7SP0
- methyl 1-benzyl-5-methyl-1H-pyrrole-3-carboxylate
- N-(2-Methylbenzoyl)benzylamin
- N-benzyl-2-methyl-4-carbomethoxypyrrole
- N-benzyl-2-methylbenzamide
- N-benzyl-o-methylbenzamide
- N-Benzyl-o-toluamid
- NSC371984
- N-Benzyl-2-methylbenzene-1-carboximidic acid
- EU-0002123
- SR-01000404959
- AKOS000493885
- SR-01000404959-1
- CS-0327015
- DTXSID70969655
- 5448-38-4
- NSC17941
- NSC-17941
- Z27749623
- SCHEMBL1032002
- SQDLPGKVRZFDKW-UHFFFAOYSA-N
- Inchi： 1S/C15H15NO/c1-12-7-5-6-10-14(12)15(17)16-11-13-8-3-2-4-9-13/h2-10H,11H2,1H3,(H,16,17)
- InChI Key： SQDLPGKVRZFDKW-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC=CC=1C)NCC1C=CC=CC=1

Computed Properties

Exact Mass: 225.11545
Monoisotopic Mass: 225.115
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 245
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 29.1Å²

Experimental Properties

Density: 1.089
Boiling Point: 404.7°Cat760mmHg
Flash Point: 244.1°C
Refractive Index: 1.583
PSA: 29.1
LogP: 3.31590

Benzamide,2-methyl-N-(phenylmethyl)- Pricemore >>

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